Tert-butyl 2-bromo-5-iodobenzoate
Overview
Description
Tert-butyl 2-bromo-5-iodobenzoate is a useful research compound. Its molecular formula is C11H12BrIO2 and its molecular weight is 383.02 g/mol. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Reactions :
- Tert-Butyl perbenzoate can replace benzoquinone in Fujiwara-Moritani reactions for activating methyl methacrylate under homogeneous conditions (Liu & Hii, 2011).
- Regioselective ortho-lithiation of chloro and bromo substituted fluoroarenes can lead to products like 5-chloro-2-fluorobenzo(Mongin & Schlosser, 1996).
- Palladium-catalyzed carbonylation of 2-iodoaniline derivatives can produce various complex organic compounds (Ács et al., 2006).
Pharmaceutical and Medicinal Applications :
- 5,7-di-tert-butylbenzoxazoles have potential antibacterial activity against Mycobacterium tuberculosis and other strains, although their antifungal activity is moderate (Vinšová et al., 2004).
Material Science :
- Systematic structural variations in polybenzimidazole (PBI) significantly improve gas permeation properties, showing potential for gas separation membranes (Kumbharkar et al., 2006).
Chemical Kinetics and Photolysis Studies :
- Laser flash photolysis of tert-Butyl aroylperbenzoates reveals insights into the kinetics of singlet and triplet states and the aroylphenyl radicals (B. S. and Neckers, 2004).
Safety and Stability Studies :
- Ionic liquids can reduce the thermal decomposition of tert-butyl peroxybenzoate, potentially mitigating fire and explosion risks (Jiang et al., 2019).
Environmental Chemistry :
- Bismuth-based cyclic synthesis of certain compounds from carbon dioxide offers a mild, environmentally friendly method for producing specific chemicals (Kindra & Evans, 2014).
properties
IUPAC Name |
tert-butyl 2-bromo-5-iodobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrIO2/c1-11(2,3)15-10(14)8-6-7(13)4-5-9(8)12/h4-6H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NYLYWYQZIPNGMI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C=CC(=C1)I)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrIO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.02 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
